Cas no 1101193-09-2 (1-(3,5-dimethylbenzoyl)piperidine-2-carboxylic acid)

• Product Name: 1-(3,5-dimethylbenzoyl)piperidine-2-carboxylic acid
• CAS No: 1101193-09-2
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 4571948
• PubChem ID: 16776735
• Update Time: 2025-08-05

1-(3,5-dimethylbenzoyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxylic acid, 1-(3,5-dimethylbenzoyl)-
• 1-(3,5-dimethylbenzoyl)piperidine-2-carboxylic acid

• Inchi： 1S/C15H19NO3/c1-10-7-11(2)9-12(8-10)14(17)16-6-4-3-5-13(16)15(18)19/h7-9,13H,3-6H2,1-2H3,(H,18,19)
• InChI Key： SBKOERBWQZBUHY-UHFFFAOYSA-N
• SMILES： N1(C(=O)C2=CC(C)=CC(C)=C2)CCCCC1C(O)=O

1-(3,5-dimethylbenzoyl)piperidine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3,5-dimethylbenzoyl)piperidine-2-carboxylic acid

Research Briefing on 1-(3,5-dimethylbenzoyl)piperidine-2-carboxylic acid (CAS: 1101193-09-2) in Chemical Biology and Pharmaceutical Applications

1-(3,5-dimethylbenzoyl)piperidine-2-carboxylic acid (CAS: 1101193-09-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This piperidine derivative, characterized by its unique structural features, has demonstrated promising pharmacological properties, particularly in the context of enzyme modulation and targeted drug design. The compound's molecular architecture, featuring a 3,5-dimethylbenzoyl moiety and a carboxylic acid functional group, renders it a versatile scaffold for medicinal chemistry applications.

Recent studies have focused on the compound's potential as a building block for novel therapeutic agents. A 2023 publication in the Journal of Medicinal Chemistry reported its application in the development of selective enzyme inhibitors, particularly targeting proteases involved in inflammatory pathways. The research team demonstrated that modifications to the piperidine ring system could significantly alter the compound's binding affinity and selectivity profile, opening new avenues for structure-activity relationship (SAR) optimization.

In the field of drug discovery, 1-(3,5-dimethylbenzoyl)piperidine-2-carboxylic acid has shown particular promise in central nervous system (CNS) drug development. A recent patent application (WO2023056789) describes its incorporation into novel dopamine receptor modulators, with preclinical data suggesting improved blood-brain barrier penetration compared to earlier analogs. The compound's balanced lipophilicity, as evidenced by calculated logP values ranging from 2.1 to 2.5, appears to contribute to this favorable pharmacokinetic profile.

Analytical chemistry advancements have also facilitated better characterization of this compound. Ultra-high performance liquid chromatography (UHPLC) methods coupled with tandem mass spectrometry (MS/MS) have been developed for its precise quantification in biological matrices, with detection limits reported as low as 0.1 ng/mL in plasma samples. These analytical tools are proving invaluable for pharmacokinetic studies and metabolite identification in ongoing research.

The synthetic accessibility of 1-(3,5-dimethylbenzoyl)piperidine-2-carboxylic acid has been another area of recent investigation. A 2024 study in Organic Process Research & Development detailed an optimized, scalable synthesis route with improved atom economy (82%) and reduced environmental impact (E-factor of 8.2). This development addresses previous challenges in large-scale production while maintaining high enantiomeric purity (>99.5% ee), a critical factor for pharmaceutical applications.

Emerging computational studies have provided molecular-level insights into the compound's interactions with biological targets. Molecular dynamics simulations published in early 2024 suggest that the 3,5-dimethylbenzoyl group plays a crucial role in stabilizing ligand-receptor complexes through hydrophobic interactions, while the carboxylic acid moiety participates in key hydrogen bonding networks. These findings are guiding the design of next-generation derivatives with enhanced target engagement.

Safety and toxicological assessments of 1-(3,5-dimethylbenzoyl)piperidine-2-carboxylic acid have progressed significantly. Recent in vitro and in vivo studies indicate a favorable preliminary safety profile, with no observed mutagenicity in Ames tests and an LD50 > 2000 mg/kg in rodent models. However, researchers caution that these results are compound-specific and may not extend to all derivatives without additional testing.

The compound's potential extends beyond therapeutic applications. A 2023 study in ACS Chemical Biology reported its use as a molecular probe for studying enzyme mechanisms, particularly in the context of conformational changes during catalysis. The compound's fluorescence properties, when appropriately derivatized, have enabled real-time monitoring of enzymatic processes, providing new tools for mechanistic enzymology studies.

Looking forward, the research community anticipates several key developments involving 1-(3,5-dimethylbenzoyl)piperidine-2-carboxylic acid. Ongoing clinical trials (Phase I) are evaluating its derivatives for neurological indications, while parallel research explores its utility in antibiotic adjuvants and anticancer combinations. The compound's versatility and demonstrated pharmacological properties position it as a valuable scaffold for future drug discovery efforts across multiple therapeutic areas.